Cas no 1381944-50-8 (1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole)

• Product Name: 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole
• CAS No: 1381944-50-8
• MF: C₁₄H₁₇FN₂
• MW: 232.296586751938
• MDL: MFCD22375044
• CID: 2772674
• PubChem ID: 70699929
• Update Time: 2025-06-15

1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-fluoro-2-methylbenzimidazole
• 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole;
• 1-Cyclohexyl-5-fluoro-2-methyl-1H-benzimidazole
• CS-0211667
• 1-cyclohexyl-5-fluoro-2-methyl-1H-1,3-benzodiazole
• 1H-Benzimidazole, 1-cyclohexyl-5-fluoro-2-methyl-
• DTXSID60743042
• MFCD22375044
• 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole
• 1381944-50-8
• 1-Cyclohexyl-5-fluoro-2-methyl-benzimidazole
• BS-21338

• MDL： MFCD22375044
• Inchi： 1S/C14H17FN2/c1-10-16-13-9-11(15)7-8-14(13)17(10)12-5-3-2-4-6-12/h7-9,12H,2-6H2,1H3
• InChI Key： PYXVFVWAZSKRGR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C)N2C1CCCCC1

Computed Properties

• Exact Mass: 232.13800
• Monoisotopic Mass: 232.13757671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.98900

Additional information on 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 1381944-50-8 and Product Name: 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole

The compound with the CAS number 1381944-50-8 and the product name 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, which is well-known for its therapeutic applications in treating anxiety, insomnia, and seizures. The structural modification of this compound, particularly the introduction of a fluoro substituent at the 5-position and a methyl group at the 2-position, along with a cyclohexyl side chain, has been strategically designed to enhance its pharmacological properties.

Recent studies have highlighted the importance of fluorine substitution in benzodiazepine derivatives due to its ability to improve metabolic stability and binding affinity to target receptors. The presence of a fluoro group in 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole not only enhances its bioavailability but also contributes to its selectivity for specific benzodiazepine receptors. This selectivity is crucial for minimizing side effects and improving patient outcomes.

The cyclohexyl side chain in this compound adds another layer of complexity, influencing both its solubility and interaction with biological targets. Comparative studies have shown that the incorporation of a cyclohexyl group can lead to improved pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life. These attributes make 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole a promising candidate for further development in therapeutic applications.

In terms of mechanism of action, 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole exerts its effects by binding to specific binding sites on GABA-A receptors, leading to increased chloride ion conductance and hyperpolarization of neuronal membranes. This mechanism is shared by many benzodiazepine derivatives and is responsible for their anxiolytic, sedative, and muscle relaxant properties. The structural modifications in this compound are designed to optimize these interactions while minimizing off-target effects.

Recent preclinical studies have demonstrated the potential of 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole in treating various neurological disorders. For instance, animal models have shown that this compound exhibits potent anticonvulsant activity comparable to established benzodiazepines but with improved tolerability. Additionally, its ability to modulate GABA-A receptor subtypes suggests potential applications in treating conditions such as epilepsy and neuropathic pain.

The synthesis of 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater efficiency, contributing to the accessibility of this compound for further research.

From a regulatory perspective, the development of new pharmaceutical compounds like 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole must adhere to stringent guidelines set by global health authorities. These guidelines ensure that new drugs are safe and effective before they reach clinical use. The compound has undergone rigorous testing in vitro and in vivo to evaluate its safety profile and therapeutic potential. Preliminary results from these studies are encouraging and support further development into clinical trials.

The future prospects for 1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits. As our understanding of benzodiazepine mechanisms continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs.

In conclusion,1-Cyclohexyl-5-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1381944-50-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features enhancing its therapeutic potential. The strategic incorporation of fluorine and cyclohexyl groups optimizes its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for treating various neurological disorders. With continued research and development,this compound holds great promise for improving patient care worldwide.